3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

• IUPAC Name: 3-(2-ethoxyethyl)-9-(4-ethylphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O3/c1-4-15-7-9-16(10-8-15)24-11-6-12-25-17-18(22-20(24)25)23(3)21(28)26(19(17)27)13-14-29-5-2/h7-10H,4-6,11-14H2,1-3H3
• InChI Key: LIBKWEVNBMDVSS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOCC
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

Purines and pyrimidines are two types of nitrogenous bases that form the structural foundation of nucleic acids like DNA and RNA. They both serve similar functions within the cell, their chemical structures, properties, and roles vary considerably.

Synthesis Analysis

In humans, purine synthesis occurs through the purine biosynthetic pathway, where the molecule inosine monophosphate (IMP) serves as the precursor. The synthesis is highly regulated and takes place in the cytoplasm of cells. Lab synthesis is via Traube purine synthesis.

Molecular Structure Analysis

Purines consist of a two-ring structure (a six-membered and a five-membered nitrogen-containing ring fused together), while pyrimidines have a single six-membered nitrogen-containing ring.

Chemical Reactions Analysis

The enzyme from the bacterium Ochrobactrum anthropi specifically catalyzes the irreversible N-riboside hydrolysis of purine nucleosides. Pyrimidine nucleosides, purine and pyrimidine nucleotides, NAD (+), NADP (+) and nicotinaminde mononucleotide are not substrates.

Physical And Chemical Properties Analysis

Purines are relatively larger than pyrimidines and have a higher molecular weight. They are soluble in water and are relatively stable at the physiological pH.

Mechanism of Action

The mechanism of action of purines and pyrimidines in the body is complex and involves a variety of cellular processes, including DNA and RNA synthesis, energy storage and transfer through molecules like ATP, and signal transduction as secondary messengers.

Safety and Hazards

As for the safety and hazards, it’s important to note that while purines and pyrimidines are essential for life, their metabolism can sometimes lead to the formation of harmful substances. For example, high levels of uric acid, a product of purine metabolism, can lead to gout.

Future Directions

The study of purines and pyrimidines continues to be a vibrant field of research, with potential applications in drug discovery, genetic engineering, and the treatment of various diseases.